Cas no 868368-99-4 (3-nitro-N-(2Z)-3,4,7-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 3-nitro-N-(2Z)-3,4,7-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 868368-99-4
• MF: C₁₇H₁₅N₃O₃S
• MW: 341.384302377701
• CID: 6444406
• Update Time: 2025-07-14

3-nitro-N-(2Z)-3,4,7-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 3-nitro-N-(2Z)-3,4,7-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• Benzamide, 3-nitro-N-(3,4,7-trimethyl-2(3H)-benzothiazolylidene)-

• Inchi： 1S/C17H15N3O3S/c1-10-7-8-11(2)15-14(10)19(3)17(24-15)18-16(21)12-5-4-6-13(9-12)20(22)23/h4-9H,1-3H3
• InChI Key： RQIDLQPYAQHAMV-UHFFFAOYSA-N
• SMILES： C(N=C1N(C)C2=C(C)C=CC(C)=C2S1)(=O)C1=CC=CC([N+]([O-])=O)=C1

Additional information on 3-nitro-N-(2Z)-3,4,7-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

3-Nitro-N-(2Z)-3,4,7-Trimethyl-2,3-Dihydro-1,3-Benzothiazol-2-Ylidenebenzamide (CAS No. 868368-99-4)

The compound 3-nitro-N-(2Z)-3,4,7-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide, identified by the CAS registry number 868368-99-4, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzothiazole derivatives, which have been extensively studied for their unique electronic properties and structural versatility. The presence of the nitro group and the trimethyl substitution pattern suggests that this compound may exhibit interesting reactivity and selectivity in both synthetic and biological contexts.

Recent advancements in synthetic chemistry have enabled the precise construction of such intricate molecules. The synthesis of 3-nitro-N-(2Z)-3,4,7-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide involves a series of carefully designed reactions, including nucleophilic substitutions and condensation processes. These methods not only highlight the importance of stereochemical control but also underscore the growing sophistication in modern organic synthesis techniques.

The structural features of this compound are particularly noteworthy. The benzothiazole core is a well-known heterocyclic framework that provides stability and aromaticity. The substitution at positions 3 and 4 with methyl groups introduces steric effects that could influence the molecule's reactivity and solubility properties. Additionally, the nitro group at position 1 is a strong electron-withdrawing group that can modulate the electronic environment of the molecule, making it potentially useful in redox reactions or as a directing group in further functionalization.

From a pharmacological perspective, benzothiazole derivatives have shown promise in various therapeutic areas. For instance, they have been investigated for their anti-inflammatory properties due to their ability to inhibit cyclooxygenase enzymes. The presence of the nitro group in 868368-99-4 may enhance these bioactivities by increasing lipophilicity or improving receptor binding affinity. Recent studies have also explored the potential of such compounds as inhibitors of kinases or other enzyme targets implicated in cancer and neurodegenerative diseases.

In terms of material science applications, benzothiazole derivatives are often employed as stabilizers or flame retardants due to their thermal stability and ability to form stable char layers. The unique substitution pattern in 868368-99-4 could further enhance these properties by introducing additional functionalities or improving compatibility with polymer matrices.

The synthesis and characterization of 868368-99-4 represent a significant contribution to the field of heterocyclic chemistry. By leveraging cutting-edge methodologies and insights from recent research, chemists can continue to unlock the full potential of this compound across diverse industries. As research into benzothiazole derivatives progresses, compounds like 868368-99-4 will undoubtedly play a pivotal role in driving innovation and discovery.